Cas no 1850987-24-4 (1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione)

• Product Name: 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione
• CAS No: 1850987-24-4
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 6398796
• PubChem ID: 165474118
• Update Time: 2025-05-20

1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1127254
• 1-cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione
• 1850987-24-4
• 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione

• Inchi： 1S/C10H14F2O2/c1-6(9(14)10(11)12)8(13)7-4-2-3-5-7/h6-7,10H,2-5H2,1H3
• InChI Key： BDEZNGTVNCYHCO-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C(C1CCCC1)=O)=O)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione

Comprehensive Analysis of 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione (CAS No. 1850987-24-4)

The compound 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione (CAS No. 1850987-24-4) is a fluorinated diketone derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the cyclopentyl ring and difluoro substitution, make it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its ability to enhance the bioavailability and metabolic stability of active ingredients, aligning with the growing demand for sustainable chemistry and green synthesis practices.

One of the most searched questions about 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione revolves around its synthetic routes and reaction mechanisms. The compound can be synthesized via condensation reactions involving cyclopentanone and fluorinated acetyl derivatives, followed by selective methylation. Recent advancements in catalysis and flow chemistry have optimized its production, reducing waste and improving yields—a critical consideration for industries focusing on circular economy principles.

The pharmacological properties of 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione are another hot topic. Its difluoro moiety is known to improve lipophilicity and membrane permeability, making it valuable in drug design for CNS-targeting therapeutics and anti-inflammatory agents. Computational studies, including molecular docking and QSAR modeling, suggest its potential as a scaffold for kinase inhibitors, addressing the rising interest in precision medicine.

In agrochemical research, this compound’s herbicidal and fungicidal activities are under exploration. The cyclopentyl group contributes to its stability in soil, while the difluoro substitution enhances its interaction with biological targets. Such properties align with the global push for low-residue pesticides and environmentally friendly crop protection solutions, frequently searched by farmers and agronomists.

From an analytical perspective, 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione is characterized using techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance in GMP manufacturing. The compound’s spectral data and crystallographic parameters are often requested in academic forums, reflecting its relevance in material science and crystal engineering.

Environmental and safety profiles of 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione are also frequently queried. Studies indicate it has low ecotoxicity, fitting into the green chemistry framework. Its biodegradability and non-persistent nature make it a candidate for eco-label certifications, a trending topic among sustainability advocates.

In conclusion, 1-Cyclopentyl-4,4-difluoro-2-methylbutane-1,3-dione (CAS No. 1850987-24-4) exemplifies the intersection of innovation and practicality. Its applications span drug discovery, agrochemical development, and advanced materials, driven by its unique chemical architecture. As research progresses, this compound is poised to address key challenges in healthcare and agriculture, making it a focal point for scientists and industries alike.